Cas no 2680807-52-5 (3-{benzyl(prop-2-en-1-yloxy)carbonylamino}oxolane-3-carboxylic acid)

• Product Name: 3-{benzyl(prop-2-en-1-yloxy)carbonylamino}oxolane-3-carboxylic acid
• CAS No: 2680807-52-5
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• CID: 5635573
• PubChem ID: 165923850
• Update Time: 2025-05-22

3-{benzyl(prop-2-en-1-yloxy)carbonylamino}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680807-52-5
• EN300-28291298
• 3-{benzyl[(prop-2-en-1-yloxy)carbonyl]amino}oxolane-3-carboxylic acid
• 3-{benzyl(prop-2-en-1-yloxy)carbonylamino}oxolane-3-carboxylic acid

• Inchi： 1S/C16H19NO5/c1-2-9-22-15(20)17(11-13-6-4-3-5-7-13)16(14(18)19)8-10-21-12-16/h2-7H,1,8-12H2,(H,18,19)
• InChI Key： BEPJHAKPVZZTGJ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)N(C(=O)OCC=C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.12632271g/mol
• Monoisotopic Mass: 305.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-{benzyl(prop-2-en-1-yloxy)carbonylamino}oxolane-3-carboxylic acid

3-{benzyl(prop-2-en-1-yloxy)carbonylamino}oxolane-3-carboxylic acid (CAS No. 2680807-52-5): A Comprehensive Overview

3-{benzyl(prop-2-en-1-yloxy)carbonylamino}oxolane-3-carboxylic acid (CAS No. 2680807-52-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and biochemical applications. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of advanced drug candidates and bioactive molecules. Its oxolane-3-carboxylic acid core, combined with a benzyl(prop-2-en-1-yloxy)carbonylamino moiety, offers versatile reactivity, making it a valuable building block in modern synthetic chemistry.

The growing interest in 3-{benzyl(prop-2-en-1-yloxy)carbonylamino}oxolane-3-carboxylic acid is driven by its potential applications in drug discovery and bioconjugation. Researchers are particularly intrigued by its ability to serve as a protease inhibitor scaffold, which is crucial in the development of therapeutics for conditions such as viral infections and inflammatory diseases. Additionally, its carboxylic acid functionality allows for further derivatization, enabling the creation of novel compounds with enhanced bioavailability and target specificity.

In the context of green chemistry and sustainable synthesis, 3-{benzyl(prop-2-en-1-yloxy)carbonylamino}oxolane-3-carboxylic acid has been explored as a key intermediate in environmentally friendly synthetic routes. The compound's compatibility with catalytic methods and microwave-assisted reactions aligns with the global push toward reducing hazardous waste and energy consumption in chemical manufacturing. This aspect is particularly relevant given the increasing regulatory pressures and consumer demand for sustainable products.

From a market perspective, the demand for 3-{benzyl(prop-2-en-1-yloxy)carbonylamino}oxolane-3-carboxylic acid is expected to rise, driven by its applications in peptide synthesis and small-molecule drug development. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-purity batches of this compound to accelerate their R&D pipelines. The compound's CAS No. 2680807-52-5 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control.

Recent advancements in AI-driven drug discovery have further highlighted the importance of 3-{benzyl(prop-2-en-1-yloxy)carbonylamino}oxolane-3-carboxylic acid. Computational models and machine learning algorithms are increasingly being used to predict the compound's interactions with biological targets, optimizing its use in structure-activity relationship (SAR) studies. This synergy between experimental and in silico approaches is revolutionizing the way researchers design and evaluate new therapeutic agents.

In summary, 3-{benzyl(prop-2-en-1-yloxy)carbonylamino}oxolane-3-carboxylic acid (CAS No. 2680807-52-5) represents a cutting-edge tool in the arsenal of modern chemists and pharmacologists. Its multifaceted applications, combined with its alignment with sustainable chemistry and AI-enhanced research, position it as a compound of significant scientific and commercial value. As the fields of drug development and chemical innovation continue to evolve, this compound is poised to play an increasingly prominent role in shaping the future of healthcare and biotechnology.